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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDD-1845 is a potent, non-covalent, and non-peptidic inhibitor of the SARS-CoV-2 Main
protease (Mpro) with a Ki of 3 nM. It has demonstrated efficacy against Mpro variants. These
application notes provide detailed protocols for in vivo pharmacokinetic studies of CDD-1845 in
a murine model, based on currently available preclinical data. While in vivo efficacy data for
CDD-1845 has not been publicly disclosed, a general protocol for evaluating the efficacy of
antiviral compounds against SARS-CoV-2 in a transgenic mouse model is also provided for
guidance.

Mechanism of Action

CDD-1845 targets the SARS-CoV-2 Main protease (Mpro), an enzyme essential for viral
replication. Mpro is responsible for cleaving the viral polyproteins into functional proteins
required for the assembly of new virions. By inhibiting Mpro, CDD-1845 blocks the viral life
cycle, thereby preventing viral replication.
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 To cite this document: BenchChem. [Application Notes and Protocols for CDD-1845 In Vivo
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374560#cdd-1845-dosage-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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